Cas no 14205-39-1 (methyl (E)-3-aminobut-2-enoate)

• Product Name: methyl (E)-3-aminobut-2-enoate
• CAS No: 14205-39-1
• MF: C₅H₉NO₂
• MW: 115.130461454391
• MDL: MFCD06659463
• CID: 49670
• PubChem ID: 87562495
• Update Time: 2026-01-04

methyl (E)-3-aminobut-2-enoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-aminocrotonate
• methyl 3-amino-trans-but-2-enoate
• 3-Aminocrotonic acid methyl ester
• 3-Amino-but-2-enoic acid methyl ester
• Methyl 3-aminobut-2-enoate
• Methyl 3-Aminocroton
• 3-Amino-2-Butenoic Acid Methyl Ester
• 3-aminobut-2-enoic acid methyl ester
• Methyl 3-Amino-2-butenoate
• Methyl 3-iminobutyrate
• METHYL 4-AMINOCROTONATE
• Methyl β-aminobutenate
• methyl3-aminocrotonoate
• Methyl 3-aminocrotote
• beta-Iminomethylbutyrate
• METHYL-BETA-AMINOCROTONATE
• 2-Butenoic acid, 3-amino-, methyl ester
• Methyl3-aminocrotonate
• Crotonic acid, beta-amino-, methyl ester
• Methyl (Z)-3-aminocrotonate
• DSSTox_CID_30270
• DSSTox_RID_97274
• DSSTox_GSID_51715
• KSC493I6J
• XKORCTIIRYKLLG-UHFFFAOYSA-N
• BCP15340
• Tox21_1
• methyl (E)-3-aminobut-2-enoate
• METHYL-3-AMINOCROTONATE
• SCHEMBL62212
• DTXCID7030270
• (Z)-methyl 3-aminobut-2-enoate
• XKORCTIIRYKLLG-ARJAWSKDSA-N
• Q-200361
• DTXSID7051715
• DTXSID701245448
• R4X25GNG1J
• 21731-17-9
• methyl-3-aninocrotonate
• methyl (2Z)-3-amino-2-butenoate
• AKOS015854029
• beta-Aminocrotonic acid methyl ester
• methyl beta-aminocrotonate
• EINECS 244-549-6
• methyl (2Z)-3-aminobut-2-enoate
• (Z)-methyl3-aminobut-2-enoate
• STR02566
• A1001
• methyl beta-amino-crotonate
• 2-BUTENOIC ACID, 3-AMINO-, METHYL ESTER, (Z)-
• Z104472884
• (Z)-3-Amino-but-2-enoic acid methyl ester
• AM20080319
• (Z)-methyl-3-aminobut-2-enoate
• NCGC00253664-01
• Tox21_113788
• CS-W016602
• 3-amino-crotonic acid methyl ester
• 2-Butenoic acid, 3-amino-, methyl ester, (2Z)-
• UNII-R4X25GNG1J
• 14205-39-1
• CAS-14205-39-1
• NSC-65444
• Methyl 3-amino-2-butenoate, (2Z)-
• methyl 3-amino-crotonate
• methyl (Z)-3-aminobut-2-enoate
• EN300-19128
• NSC 65444

• MDL： MFCD06659463
• Inchi： 1S/C5H9NO2/c1-4(6)3-5(7)8-2/h3H,6H2,1-2H3/b4-3-
• InChI Key： XKORCTIIRYKLLG-ARJAWSKDSA-N
• SMILES： O(C)C(/C=C(/C)\N)=O
• BRN： 956592

Computed Properties

• Exact Mass: 115.06300
• Monoisotopic Mass: 115.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.6
• Topological Polar Surface Area: 52.3

Experimental Properties

• Color/Form: White or grayish yellow crystals
• Density: 1.1808 (rough estimate)
• Melting Point: 81-83 °C (lit.)
• Boiling Point: 112°C 42mm
• Flash Point: Degrees Fahrenheit:195.8°F
  Degrees Celsius:91°C
  
• Refractive Index: 1.4538 (estimate)
• PH: 8-9 (18g/l, H2O, 20℃)
• Solubility: 18g/l
• Water Partition Coefficient: Insoluble
• PSA: 52.32000
• LogP: 0.72220
• Sensitiveness: Hygroscopic
• Solubility: Not determined

methyl (E)-3-aminobut-2-enoate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H302,H319,H330
• Warning Statement： P260,P284,P305+P351+P338,P310
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/22
• Safety Instruction： S37/39-S26
• RTECS：EM9092500
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• Risk Phrases：R22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on methyl (E)-3-aminobut-2-enoate

Methyl (E)-3-aminobut-2-enoate (CAS No. 14205-39-1): A Comprehensive Overview

Methyl (E)-3-aminobut-2-enoate, with the chemical formula C₆H₉NO₃ and CAS number 14205-39-1, is a significant compound in the field of chemical biology and pharmaceutical research. This compound, also known as methyl 3-(E)-aminoacrylate, has garnered attention due to its versatile applications in drug development, biochemical pathways, and synthetic chemistry. Its unique structural properties make it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The molecular structure of methyl (E)-3-aminobut-2-enoate features a conjugated system consisting of an ester group and an amino acid-like moiety. This configuration allows for multiple interactions with biological targets, making it a promising candidate for further exploration in medicinal chemistry. The presence of both polar and non-polar regions in its molecule enhances its solubility and reactivity, which are crucial factors in drug design and delivery systems.

In recent years, researchers have been investigating the potential of methyl (E)-3-aminobut-2-enoate as a building block for more complex molecules. Its ability to undergo various chemical reactions, such as condensation, hydrolysis, and oxidation, makes it a versatile intermediate. These properties have been leveraged in the synthesis of novel compounds with therapeutic potential. For instance, studies have shown that derivatives of this compound can exhibit antimicrobial and anti-inflammatory properties.

One of the most intriguing aspects of methyl (E)-3-aminobut-2-enoate is its role in biochemical pathways. The compound has been found to interact with enzymes and receptors involved in metabolic processes, suggesting its potential use in regulating these pathways. This has opened up new avenues for research into treating metabolic disorders and enhancing overall cellular health. Additionally, its structural similarity to certain amino acids makes it a candidate for use in peptide mimetics and protein engineering.

The pharmaceutical industry has also shown interest in methyl (E)-3-aminobut-2-enoate due to its potential as a prodrug or a precursor for active pharmaceutical ingredients (APIs). Prodrugs are designed to enhance the bioavailability or targeted delivery of drugs, and compounds like this one offer a promising approach to achieving these goals. Furthermore, the synthesis of APIs often requires complex organic reactions, and methyl (E)-3-aminobut-2-enoate serves as an efficient starting material for many such syntheses.

Recent advancements in computational chemistry have further highlighted the importance of methyl (E)-3-aminobut-2-enoate. Molecular modeling studies have revealed insights into how this compound interacts with biological targets at the atomic level. These insights are crucial for designing more effective drugs with fewer side effects. By understanding the binding mechanisms and optimizing the molecular structure, researchers can develop compounds that are more selective and potent.

The environmental impact of methyl (E)-3-aminobut-2-enoate is another area of interest. As synthetic chemistry continues to evolve, there is a growing emphasis on green chemistry principles—developing processes that minimize waste and reduce environmental impact. Methyl (E)-3-aminobut-2-enoate can be synthesized using catalytic methods that reduce energy consumption and byproducts, aligning with these sustainable practices.

In conclusion, methyl (E)-3-aminobut-2-enoate is a multifaceted compound with significant applications in chemical biology and pharmaceutical research. Its unique structural properties make it a valuable intermediate in drug development, while its interactions with biological systems offer new insights into metabolic regulation. As research continues to uncover its potential, this compound is poised to play an increasingly important role in advancing medical science and developing novel therapeutic agents.